Cas no 115027-19-5 (2-Chloro-1-(7-methyl-1H-indol-3-yl)ethanone)

• Product Name: 2-Chloro-1-(7-methyl-1H-indol-3-yl)ethanone
• CAS No: 115027-19-5
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 2129335
• PubChem ID: 15729283
• Update Time: 2025-04-21

2-Chloro-1-(7-methyl-1H-indol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(7-methyl-1H-indol-3-yl)ethanone
• STK504745
• 2-Chloro-1-(7-methyl-1H-indol-3-yl)ethan-1-one
• DB-355509
• DTXSID701248230
• AKOS015850564
• Ethanone, 2-chloro-1-(7-methyl-1H-indol-3-yl)-
• 115027-19-5

• Inchi： 1S/C11H10ClNO/c1-7-3-2-4-8-9(10(14)5-12)6-13-11(7)8/h2-4,6,13H,5H2,1H3
• InChI Key： RCLLOTWLINZTOO-UHFFFAOYSA-N
• SMILES： ClCC(C1=CNC2C(C)=CC=CC=21)=O

Computed Properties

• Exact Mass: 207.0450916Da
• Monoisotopic Mass: 207.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.9Ų